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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lactose
octaacetate in organic solvents. Due to the limited availability of precise quantitative solubility

data for lactose octaacetate in public literature, this document also includes data for the

structurally similar compound, sucrose octaacetate, as a reference point. Furthermore, this

guide details standardized experimental protocols for determining solubility and outlines

common analytical techniques for quantification.

Physicochemical Properties of Lactose Octaacetate
Lactose octaacetate is a fully acetylated derivative of lactose. The acetylation of the hydroxyl

groups significantly alters its physicochemical properties compared to the parent sugar, most

notably increasing its hydrophobicity.
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Property Value Reference

Molecular Formula C₂₈H₃₈O₁₉ [1]

Molecular Weight 678.59 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 139-141 °C [1]

Solubility Profile

Generally soluble in many

organic solvents, less soluble

in water.

[1]

Solubility Data
Quantitative solubility data for lactose octaacetate is not readily available in published

literature. However, qualitative assessments indicate its solubility in a range of common organic

solvents. The following table summarizes the available qualitative data for lactose octaacetate
and quantitative data for the analogous compound, sucrose octaacetate, which can serve as a

useful surrogate for estimation purposes.

Table 1: Solubility of Lactose Octaacetate and Sucrose Octaacetate in Various Solvents
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Solvent
Lactose
Octaacetate
Solubility

Sucrose
Octaacetate
Solubility

Temperature (°C)

Chloroform Soluble[2][3][4] Soluble[5] Not Specified

Dichloromethane

(DCM)
Soluble[1] Not Specified Not Specified

Dimethylformamide

(DMF)
Soluble[1] Not Specified Not Specified

Dimethyl sulfoxide

(DMSO)
Soluble[1] Soluble[6] Not Specified

Ethyl Acetate (EtOAc) Soluble[1] Not Specified Not Specified

Methanol (MeOH) Soluble[1] Soluble[7] Not Specified

Ethanol

Soluble

(recrystallization from

95% ethanol suggests

good solubility in hot

ethanol)[8]

90 g/L[9] Not Specified

Acetone Soluble[6] Soluble[5][10] Not Specified

Benzene Not Specified Soluble[5][10] Not Specified

Toluene Not Specified Soluble[5][10] Not Specified

Water Slightly Soluble 0.25 - 1.4 g/L[5][11] Room Temperature

Acetic Acid Not Specified Soluble[9][10] Not Specified

Experimental Protocols for Solubility Determination
The determination of solubility is a critical step in drug development and chemical research.

The two primary types of solubility measurements are thermodynamic and kinetic solubility.

Thermodynamic Solubility Assay (Shake-Flask Method)
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Thermodynamic solubility represents the true equilibrium solubility of a compound in a given

solvent. The shake-flask method is the gold standard for this determination.[12]

Objective: To determine the equilibrium concentration of lactose octaacetate in a specific

organic solvent.

Materials:

Lactose octaacetate (solid)

Selected organic solvent(s)

Vials with screw caps

Orbital shaker or rotator in a temperature-controlled environment

Centrifuge

Syringe filters (chemically compatible with the solvent)

Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI) or a

UV-Vis Spectrophotometer (if the compound has a chromophore and for creating a standard

curve).

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid lactose octaacetate to a vial. The excess solid is crucial

to ensure that equilibrium is reached with the solid phase present.

Add a known volume of the selected organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.
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Equilibration:

Place the vials on an orbital shaker or rotator in a temperature-controlled environment

(e.g., 25 °C).

Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to

72 hours. It is advisable to take measurements at different time points (e.g., 24, 48, and 72

hours) to confirm that equilibrium has been reached (i.e., the concentration of the solute in

the solution does not change over time).

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the supernatant through a syringe filter that is chemically compatible with the solvent

to remove any undissolved microparticles. This step is critical to avoid overestimation of

the solubility.

Quantification:

Dilute the filtered solution with the same solvent to a concentration that falls within the

linear range of the analytical method.

Analyze the concentration of lactose octaacetate in the diluted solution using a pre-

validated analytical method, such as HPLC-RI or UV-Vis spectrophotometry against a

standard curve.

Calculation:

Calculate the solubility of lactose octaacetate in the solvent, taking into account the

dilution factor. The solubility is typically expressed in mg/mL, g/100 mL, or mol/L.

Experimental Workflow for Thermodynamic Solubility Assay
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1. Preparation

2. Equilibration

3. Sample Processing

4. Analysis

5. Result

Add excess solid
lactose octaacetate to vial

Add known volume
of organic solvent

Seal vial and place in
temperature-controlled shaker

Agitate for 24-72 hours
to reach equilibrium

Allow excess solid to settle

Withdraw supernatant

Filter supernatant to
remove undissolved particles

Dilute filtered solution

Quantify concentration using
calibrated analytical method

(e.g., HPLC-RI)

Calculate Thermodynamic
Solubility

Click to download full resolution via product page

Caption: Workflow for Thermodynamic Solubility Determination.
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Kinetic Solubility Assay
Kinetic solubility is a measure of how much of a compound, initially dissolved in a concentrated

stock solution (typically DMSO), remains in solution when diluted into an aqueous or organic

medium. It is a high-throughput method often used in early drug discovery.[13][14]

Objective: To rapidly assess the solubility of lactose octaacetate from a DMSO stock solution

upon dilution into a target organic solvent.

Materials:

Lactose octaacetate

Dimethyl sulfoxide (DMSO)

Selected organic solvent(s)

96-well microtiter plates (UV-transparent if using a plate reader)

Multi-channel pipettes

Plate shaker

Plate reader with UV-Vis capabilities or HPLC-RI system

Procedure:

Preparation of Stock Solution:

Prepare a concentrated stock solution of lactose octaacetate in DMSO (e.g., 10-20 mM).

Ensure the compound is fully dissolved.

Assay Plate Preparation:

Dispense the target organic solvent into the wells of a 96-well plate.

Add a small volume of the lactose octaacetate DMSO stock solution to the solvent in

each well to achieve the desired final concentrations. The final DMSO concentration

should be kept low (typically ≤ 1%) to minimize its effect on solubility.
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Incubation:

Seal the plate and shake it for a defined period (e.g., 1-2 hours) at a controlled

temperature (e.g., 25 °C).

Detection of Precipitation (Nephelometry - Optional):

If available, a nephelometer can be used to measure the light scattering in each well,

which is indicative of precipitate formation.

Quantification (UV-Vis Plate Reader):

If the compound has a suitable chromophore, the plate can be centrifuged to pellet any

precipitate.

The absorbance of the supernatant is then measured in a UV-Vis plate reader at the

wavelength of maximum absorbance (λmax) for lactose octaacetate.

The concentration is determined by comparing the absorbance to a standard curve of

lactose octaacetate prepared in the same solvent mixture.

Quantification (HPLC-RI):

After incubation, the solutions are filtered using a 96-well filter plate to remove any

precipitate.

The filtrate is then analyzed by HPLC-RI to determine the concentration of dissolved

lactose octaacetate.

Data Analysis:

The kinetic solubility is reported as the highest concentration at which no precipitation is

observed or as the concentration measured in the supernatant/filtrate.

Experimental Workflow for Kinetic Solubility Assay
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1. Preparation

2. Incubation

3. Analysis

4. Result
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Caption: Workflow for Kinetic Solubility Determination.
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Analytical Methods for Quantification
Accurate quantification of the dissolved lactose octaacetate is essential for reliable solubility

data.

High-Performance Liquid Chromatography with
Refractive Index Detection (HPLC-RI)
HPLC-RI is a highly suitable method for the analysis of compounds like lactose octaacetate
that lack a strong UV chromophore.[15][16][17] The separation is typically achieved on a

column designed for carbohydrate analysis, and the refractive index detector measures the

difference in the refractive index between the mobile phase and the eluting sample.[18][19]

Principle: Separation based on the compound's interaction with the stationary phase,

followed by detection based on changes in the refractive index of the eluent.

Advantages: Universal detector for non-chromophoric compounds, good for quantitative

analysis.

Considerations: Sensitive to temperature and mobile phase composition changes, not

suitable for gradient elution.

UV-Vis Spectrophotometry
Although lactose octaacetate itself has weak UV absorbance at lower wavelengths, this

method can be employed if a suitable wavelength with sufficient sensitivity is identified, or for

compounds with a chromophore.[8]

Principle: Measurement of the absorbance of light by the solute at a specific wavelength.

Advantages: Simple, rapid, and widely available instrumentation.

Considerations: Requires the compound to have a chromophore, potential for interference

from other components in the sample that absorb at the same wavelength.

Conclusion
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This technical guide provides a foundational understanding of the solubility of lactose
octaacetate in organic solvents. While specific quantitative data remains a gap in the literature,

the qualitative information and the data for the analogous sucrose octaacetate offer valuable

insights. The detailed experimental protocols for thermodynamic and kinetic solubility assays

provide a robust framework for researchers to determine the solubility of lactose octaacetate
in their specific solvent systems. The selection of an appropriate analytical method, with HPLC-

RI being a strong candidate, is crucial for obtaining accurate and reliable results. This

information is intended to support researchers and drug development professionals in their

work with this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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